Cas no 2228620-45-7 (tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate
• CAS No: 2228620-45-7
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 5970110
• PubChem ID: 165705025
• Update Time: 2025-06-14

tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate
• EN300-1888722
• 2228620-45-7

• Inchi： 1S/C14H20F2N2O2/c1-13(2,3)20-12(19)18-9-11(17)14(15,16)10-7-5-4-6-8-10/h4-8,11H,9,17H2,1-3H3,(H,18,19)
• InChI Key： NBGFVKFCSLBINN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate (CAS: 2228620-45-7)

The compound tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate (CAS: 2228620-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This carbamate-protected amino derivative, characterized by its difluorinated phenylpropyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel protease inhibitors and fluorinated analogs of therapeutic agents, leveraging the enhanced metabolic stability and bioavailability imparted by the difluoro substitution.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of irreversible covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers employed tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate as a key building block to introduce the critical difluorophenyl group, which significantly improved the inhibitors' binding affinity and selectivity. The study reported a remarkable 15-fold increase in potency compared to non-fluorinated analogs, underscoring the importance of this intermediate in antiviral drug development.

In the realm of synthetic methodology, recent advances have focused on optimizing the preparation of this compound. A 2024 publication in Organic Letters described a novel asymmetric synthesis route utilizing chiral phase-transfer catalysis, achieving excellent enantioselectivity (up to 98% ee) and yield (85%). This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is particularly valuable for the development of chiral pharmaceuticals. The improved synthetic protocol also demonstrated scalability up to kilogram quantities, facilitating its potential industrial applications.

From a mechanistic perspective, computational studies have shed light on the unique conformational properties of tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate. Density functional theory (DFT) calculations revealed that the difluoro substitution induces a distinct gauche effect, stabilizing specific rotamers that are crucial for molecular recognition in biological systems. These insights, published in a 2023 issue of Chemical Science, provide valuable guidance for rational drug design utilizing this scaffold.

Emerging applications in radiopharmaceuticals have also been reported, with researchers incorporating this building block into fluorine-18 labeled probes for positron emission tomography (PET) imaging. The presence of two fluorine atoms offers unique opportunities for isotopic exchange reactions, making it an attractive precursor for developing novel diagnostic agents. Preliminary in vivo studies, as detailed in a recent Molecular Pharmaceutics article, demonstrated favorable pharmacokinetic properties and target specificity of derivatives based on this scaffold.

Looking forward, the versatility of tert-butyl N-(2-amino-3,3-difluoro-3-phenylpropyl)carbamate (CAS: 2228620-45-7) continues to inspire innovative research across multiple therapeutic areas. Current investigations are exploring its incorporation into next-generation kinase inhibitors, GPCR modulators, and antimicrobial agents. The compound's unique combination of synthetic accessibility, structural diversity, and favorable physicochemical properties positions it as a valuable asset in medicinal chemistry pipelines, with several derivatives currently in preclinical development stages.